3-(4-bromophenyl)-2-{[2-(3-methoxyphenyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C25H21BrN2O3S2
• Molecular Weight: 541.5 g/mol
• IUPAC Name: 3-(4-bromophenyl)-2-[2-(3-methoxyphenyl)-2-oxoethyl]sulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C25H21BrN2O3S2/c1-31-18-6-4-5-15(13-18)20(29)14-32-25-27-23-22(19-7-2-3-8-21(19)33-23)24(30)28(25)17-11-9-16(26)10-12-17/h4-6,9-13H,2-3,7-8,14H2,1H3
• InChI Key: ZSLJRLZHQPUKOV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=C(C=C5)Br

Description

| 3-(4-Bromophenyl)-2-{[2-(3-methoxyphenyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a potent and selective small molecule inhibitor of Casein Kinase 1 delta and epsilon (CK1δ/ε). This compound is a key research tool for investigating the Wnt/β-catenin signaling pathway, which is crucial in cell proliferation, differentiation, and stem cell renewal. By selectively inhibiting CK1δ/ε, it prevents the phosphorylation and subsequent degradation of β-catenin, leading to its stabilization and accumulation in the cytoplasm and nucleus. This activation of Wnt signaling is valuable for studying diseases linked to its dysregulation, including certain cancers, metabolic disorders, and bone diseases. The specific structural features, including the tetrahydrobenzothienopyrimidinone core and the bromophenyl and methoxyphenyl substituents, contribute to its high binding affinity and selectivity. Researchers utilize this inhibitor in biochemical assays and cell-based studies to elucidate the precise roles of CK1 isoforms in development and disease pathology, making it an essential compound for pharmacological and target validation research. This product is supplied for research use only and is not intended for diagnostic or therapeutic applications.

Biological Activity

The compound 3-(4-bromophenyl)-2-{[2-(3-methoxyphenyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one is a complex organic molecule with significant potential in medicinal chemistry. Its unique structure combines elements from benzothieno and pyrimidine chemistry, making it a subject of interest for various biological activities. This article aims to delve into the biological activity of this compound, summarizing relevant research findings, case studies, and potential applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{17}BrN_{2}O_{3}S$, with a molecular weight of approximately 481.4 g/mol. The presence of a bromophenyl group and a sulfanyl functional group enhances its chemical diversity and potential reactivity.

Property	Value
Molecular Formula	C23H17BrN2O3S
Molecular Weight	481.4 g/mol
Purity	Typically 95%
Complexity Rating	657

Biological Activity Overview

Preliminary studies suggest that compounds similar to 3-(4-bromophenyl)-2-{[2-(3-methoxyphenyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one exhibit a range of biological activities. These include:

• Anticancer Activity : Research indicates that compounds with similar structures can inhibit the growth of various cancer cell lines.
• Antimicrobial Properties : The compound may exhibit antibacterial and antifungal activities.
• Anti-inflammatory Effects : Potential for reducing inflammation through specific biochemical pathways.

Case Studies

• Anticancer Activity :
  A study investigated the cytotoxic effects of similar benzothieno-pyrimidine derivatives on human cancer cell lines (MCF-7 and Bel-7402). Results indicated that certain derivatives showed significant cytotoxicity, suggesting that structural modifications could enhance efficacy against cancer cells .
• Antimicrobial Activity :
  In another study, a series of thioether derivatives were screened for antibacterial properties against pathogenic bacteria. Compounds structurally related to the target compound demonstrated promising antibacterial activity compared to standard antibiotics like chloramphenicol .
• Anti-inflammatory Effects :
  Research exploring the anti-inflammatory properties of benzothieno derivatives revealed that some compounds effectively inhibited pro-inflammatory cytokines in vitro, indicating potential therapeutic applications for inflammatory diseases .

The exact mechanisms through which 3-(4-bromophenyl)-2-{[2-(3-methoxyphenyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one exerts its biological effects are still under investigation. However, it is hypothesized that:

• Enzyme Inhibition : The compound may interact with specific enzymes involved in cancer cell proliferation or inflammation.
• Receptor Modulation : It could modulate receptor activity linked to pain and inflammation pathways.

Scientific Research Applications

Antiviral Activity

Research indicates that derivatives of this compound exhibit promising antiviral properties. A notable study tested various synthesized compounds against the H5N1 avian influenza virus. The results showed significant antiviral activity, with specific compounds demonstrating effective inhibition measured through EC50 and LD50 values. The plaque reduction assay conducted on Madin-Darby canine kidney cells further confirmed these findings, highlighting the potential of this compound in developing antiviral agents against influenza viruses .

Anticancer Activity

The compound's structural features suggest potential anticancer properties. Several studies have investigated the cytotoxic effects of related benzothieno-pyrimidine derivatives on various cancer cell lines. For instance, derivatives have been shown to induce apoptosis in cancer cells through mechanisms involving the modulation of key signaling pathways such as MAPK and PI3K/Akt pathways. These studies suggest that the compound may serve as a lead structure for developing novel anticancer therapies .

Case Study 1: Antiviral Activity Against H5N1

A detailed study involved synthesizing various derivatives of the compound and evaluating their antiviral efficacy against H5N1. The study reported:

• Compounds Tested : Several derivatives were synthesized and screened.
• Results : Compounds exhibited varying degrees of antiviral activity, with some achieving significant reductions in viral load in vitro.

Case Study 2: Cytotoxicity in Cancer Cell Lines

Another research effort focused on assessing the cytotoxic effects of related compounds on human cancer cell lines:

• Cell Lines Used : MCF-7 (breast cancer), HeLa (cervical cancer), and A549 (lung cancer).
• Findings : Certain derivatives showed IC50 values below 10 µM, indicating potent anticancer activity.

Data Summary Table

Application	Description	Key Findings
Antiviral Activity	Tested against H5N1 influenza virus	Significant antiviral activity observed
Anticancer Activity	Evaluated against various human cancer cell lines	Potent cytotoxicity with IC50 < 10 µM

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison of Target Compound and Analogues

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Structural Variations
Target Compound	C25H21BrN2O3S2	3-(4-bromophenyl), 2-[2-(3-methoxyphenyl)-2-oxoethyl]sulfanyl	577.49	Bromine at para position; 3-methoxy substitution on phenyl ring
Compound ()	C26H24N2O3S2	3-(4-methoxyphenyl), 2-[2-(4-methylphenyl)-2-oxoethyl]sulfanyl	476.61	Methyl group instead of bromine; 4-methoxy vs. 3-methoxy substitution
CID 3858202	C24H18BrClN2O2S2	3-(4-chlorophenyl), 2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl	586.81	Chlorine at para position; bromophenyl in sulfanyl chain
	C24H20Br2N2O2S2	N-(3-bromophenyl) acetamide, 3-(4-bromophenyl)	640.36	Dual bromophenyl groups; acetamide linkage

Key Observations :

Electron Effects : The target compound’s 4-bromophenyl group (electron-withdrawing) contrasts with the 4-methoxyphenyl (electron-donating) in ’s compound, which may alter binding affinity in enzyme targets .

Halogen Diversity : Replacement of bromine with chlorine (CID 3858202) reduces molecular weight and polarizability, which could influence solubility and target interactions .

Bioactivity and Pharmacological Insights

• Antimicrobial Potential: Analogues with bromophenyl groups (e.g., ’s 5,6-dihydropyrimidine-2-thiol derivatives) exhibit moderate antimicrobial activity against Staphylococcus aureus and Escherichia coli, suggesting the bromine moiety enhances membrane penetration .
• Enzyme Inhibition : Compounds with sulfanyl linkages (e.g., ’s Schiff bases) demonstrate acetylcholinesterase inhibition, implying the target compound’s thioether group may contribute to similar activity .
• Computational Predictions : Molecular docking studies () indicate that small structural changes (e.g., methoxy vs. methyl groups) significantly alter binding affinities to kinase targets, highlighting the importance of substituent optimization .

Preparation Methods

Synthesis of 4-Chloro-5,6,7,8-Tetrahydrobenzothieno[2,3-d]Pyrimidine

The tetrahydrobenzothienopyrimidinone core is synthesized via cyclocondensation of 2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxylate with urea or thiourea derivatives. For example, ethyl 2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxylate reacts with urea in refluxing acetic acid to yield the pyrimidinone ring. Chlorination at position 4 is achieved using phosphorus oxychloride (POCl₃), producing 4-chloro-5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidine (compound 3 in). This intermediate serves as a critical precursor for subsequent functionalization.

Key Reaction Conditions

• Reagents: POCl₃, reflux, 6–8 hours.

• Yield: 75–85%.

• Characterization: IR bands at 1554 cm⁻¹ (C=N) and 1264 cm⁻¹ (C-S-C); ¹H NMR signals at δ 2.85 ppm (tetrahydro ring protons).

Functionalization at Position 2: Sulfanyl-2-Oxoethyl-3-Methoxyphenyl Moiety

Thiolation and Alkylation Strategies

The sulfanyl group at position 2 is introduced via nucleophilic displacement or thiol-alkylation. Two methods are prevalent:

Method A: Direct Alkylation of 2-Mercapto Intermediate

A thiolate intermediate is generated by treating 4-chloro-5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidine with thiourea, followed by alkaline hydrolysis. The resulting 2-mercapto derivative reacts with 2-(3-methoxyphenyl)-2-oxoethyl bromide in dry DMF under reflux.

Procedure

• Reagents: 2-(3-Methoxyphenyl)-2-oxoethyl bromide, KOH, DMF, 24 hours reflux.

• Yield: 60–65%.

• Characterization: ¹H NMR signals at δ 4.27 ppm (OCH₃) and δ 7.36–7.44 ppm (aromatic protons).

Method B: One-Pot Tandem Substitution

A streamlined approach involves simultaneous substitution at positions 2 and 3. The 4-chloro core reacts with 4-bromoaniline and 2-(3-methoxyphenyl)-2-oxoethyl thiol in the presence of K₂CO₃ and DMF at 80°C.

Advantages

• Reduced steps.

• Higher overall yield (55–60%).

Analytical Validation and Spectroscopic Data

Structural Confirmation

IR Spectroscopy

• C=O stretch: 1680–1735 cm⁻¹.

• C-S-C linkage: 1060–1264 cm⁻¹.

¹H NMR (400 MHz, CDCl₃)

• δ 1.71–1.77 ppm (tetrahydro ring CH₂).

• δ 3.80 ppm (OCH₃).

• δ 7.36–7.44 ppm (3-methoxyphenyl aromatic protons).

Mass Spectrometry

• LC-MS (m/z): 557 [M+H]⁺.

Comparative Analysis of Synthetic Routes

Method	Steps	Yield (%)	Key Advantage
A (Sequential)	3	60–65	High purity
B (One-Pot)	2	55–60	Time-efficient

Challenges and Optimization Opportunities

• Regioselectivity : Competing reactions at positions 2 and 4 necessitate careful control of stoichiometry.

• Solvent Effects : DMF enhances reactivity but complicates purification; alternatives like acetonitrile are under investigation.

• Green Chemistry : Catalytic methods using ionic liquids or microwave assistance remain unexplored .

Q & A

Basic Research Questions

Q. What synthetic methodologies are effective for synthesizing this benzothieno-pyrimidinone derivative?

• Methodology : The compound can be synthesized via multi-step routes, including:

• Claisen-Schmidt condensation for ketone intermediate formation (e.g., coupling 3-methoxyphenylacetone with bromophenyl aldehydes) .
• Thiol-alkylation to introduce the sulfanyl group, as seen in analogous thieno-pyrimidinones (e.g., using 2-mercapto derivatives and α-haloketones) .
• Cyclocondensation with thiourea or substituted pyrimidine precursors under solvent-free conditions at 120°C, followed by recrystallization (ethanol/methanol) for purification .
  • Key Validation : Monitor reaction progression via TLC and confirm final structure via $^{1}\text{H}$/$^{13}\text{C}$ NMR and HRMS.

Q. How is the crystal structure of this compound resolved, and what insights does it provide?

• Methodology : Single-crystal X-ray diffraction (SC-XRD) at 296 K with Mo-Kα radiation ($\lambda = 0.71073$ Å) is standard. For example:

• Data Parameters : $R_{\text{factor}} = 0.069$, $wR_{\text{factor}} = 0.194$, mean σ(C–C) = 0.004 Å .
• Structural Insights : The fused thieno-pyrimidinone core adopts a planar conformation, with bromophenyl and methoxyphenyl substituents influencing intermolecular π-π stacking and halogen bonding .

Q. What spectroscopic techniques are critical for characterizing this compound?

• Methodology :

• NMR : $^{1}\text{H}$ NMR identifies proton environments (e.g., methylene protons in the tetrahydro ring at δ 2.5–3.0 ppm; aromatic protons at δ 7.0–8.0 ppm). $^{13}\text{C}$ NMR confirms carbonyl (C=O, ~190 ppm) and sulfur-linked carbons .
• IR : Stretching vibrations for C=O (~1680 cm$^{-1}$) and S–C (~650 cm$^{-1}$) .
  • Data Cross-Validation : Discrepancies between NMR and SC-XRD (e.g., rotational isomerism) can be resolved via variable-temperature NMR or DFT calculations .

Advanced Research Questions

Q. How can structure-activity relationships (SAR) guide the optimization of bioactivity?

• Methodology :

• Derivatization : Replace the 4-bromophenyl group with electron-withdrawing (e.g., nitro) or donating (e.g., methoxy) groups to assess impact on target binding .
• Bioisosteric Replacement : Substitute the sulfanyl group with selenyl or oxygen to modulate lipophilicity and redox activity .
  • Case Study : Analogues with 4-fluorophenyl groups showed enhanced kinase inhibition (IC$_{50}$ < 1 µM) compared to bromophenyl derivatives .

Q. What computational strategies predict binding modes and target affinity?

• Methodology :

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to dock the compound into ATP-binding pockets (e.g., EGFR kinase PDB: 1M17). Focus on interactions with the methoxy group (hydrogen bonding) and bromophenyl (hydrophobic packing) .
• MD Simulations : Assess stability of ligand-receptor complexes over 100 ns trajectories (AMBER/CHARMM force fields) .
  • Validation : Correlate docking scores ($ΔG_{\text{binding}}$) with in vitro IC$_{50}$ values from enzyme assays .

Q. How can contradictory data between in vitro and in silico models be resolved?

• Case Example : If computational models predict high affinity but in vitro assays show weak activity:

• Check Solubility : Use HPLC to confirm compound integrity in assay buffers.
• Assay Conditions : Optimize pH (e.g., 7.4 vs. 6.8) and co-solvents (DMSO ≤ 0.1%) to avoid aggregation .
• Off-Target Screening : Perform kinome-wide profiling (e.g., DiscoverX) to identify unintended targets .

Experimental Design & Data Analysis

Q. How to design a robust biological screening protocol for this compound?

• Stepwise Approach :

Primary Screen : Use a cell-free kinase inhibition assay (e.g., ADP-Glo™) at 10 µM concentration.

Dose-Response : For hits, determine IC$_{50}$ values in triplicate (8-point dilution, 0.1–100 µM).

Counter-Screens : Test against HEK293T cells to rule out cytotoxicity (CC$_{50}$ > 50 µM preferred) .

• Statistical Analysis : Use nonlinear regression (GraphPad Prism) to calculate IC$_{50}$ with 95% confidence intervals.

Q. What analytical techniques resolve batch-to-batch variability in synthesis?

• Quality Control :

• HPLC-PDA : Purity ≥95% with C18 columns (acetonitrile/water gradient).
• Elemental Analysis : Validate %C, %H, %N within ±0.4% of theoretical values .
  • Root Cause Analysis : Impurities >5% may arise from incomplete cyclization (reflux time optimization required) .